Cas no 2241131-30-4 ({1,7-dioxaspiro4.4nonan-2-yl}methanesulfonyl chloride)

• Product Name: {1,7-dioxaspiro4.4nonan-2-yl}methanesulfonyl chloride
• CAS No: 2241131-30-4
• MF: C₈H₁₃ClO₄S
• MW: 240.704420804977
• CID: 6283995
• PubChem ID: 138039582
• Update Time: 2025-05-23

{1,7-dioxaspiro4.4nonan-2-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {1,7-dioxaspiro4.4nonan-2-yl}methanesulfonyl chloride
• {1,7-dioxaspiro[4.4]nonan-2-yl}methanesulfonyl chloride
• 2241131-30-4
• F91677
• (1,7-Dioxaspiro[4.4]nonan-2-yl)methanesulfonyl chloride
• starbld0027254
• EN300-1692325
• 1,7-dioxaspiro[4.4]nonan-2-ylmethanesulfonyl chloride

• Inchi： 1S/C8H13ClO4S/c9-14(10,11)5-7-1-2-8(13-7)3-4-12-6-8/h7H,1-6H2
• InChI Key： FAYNJSRRUFZHPP-UHFFFAOYSA-N
• SMILES： ClS(CC1CCC2(COCC2)O1)(=O)=O

Computed Properties

• Exact Mass: 240.0223078g/mol
• Monoisotopic Mass: 240.0223078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61Ų

Additional information on {1,7-dioxaspiro4.4nonan-2-yl}methanesulfonyl chloride

Comprehensive Overview of {1,7-dioxaspiro[4.4]nonan-2-yl}methanesulfonyl chloride (CAS No. 2241131-30-4)

The compound {1,7-dioxaspiro[4.4]nonan-2-yl}methanesulfonyl chloride (CAS No. 2241131-30-4) is a specialized sulfonyl chloride derivative with a unique spirocyclic structure. Its molecular framework, featuring a 1,7-dioxaspiro[4.4]nonane core, makes it a valuable intermediate in organic synthesis, particularly for applications requiring highly functionalized building blocks. Researchers and industries are increasingly interested in this compound due to its potential in pharmaceutical development, material science, and catalysis.

One of the key reasons for the growing attention toward {1,7-dioxaspiro[4.4]nonan-2-yl}methanesulfonyl chloride is its role in click chemistry and bioconjugation. These methodologies are widely used in drug discovery and biomolecular engineering, aligning with current trends in precision medicine and targeted therapies. The compound’s reactive sulfonyl chloride group enables efficient coupling with nucleophiles, such as amines or alcohols, making it a versatile tool for ligand design and probe synthesis.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for compounds like {1,7-dioxaspiro[4.4]nonan-2-yl}methanesulfonyl chloride. Questions such as "How can spirocyclic sulfonyl chlorides be synthesized with minimal waste?" or "What are the eco-friendly alternatives for activating sulfonyl groups?" are frequently searched in academic and industrial forums. This reflects the broader shift toward environmentally benign processes and atom economy in chemical manufacturing.

The spirocyclic motif in {1,7-dioxaspiro[4.4]nonan-2-yl}methanesulfonyl chloride also contributes to its stability and stereochemical diversity, which is critical for asymmetric synthesis. Asymmetric catalysis is a hot topic in modern chemistry, with applications ranging from chiral drug production to advanced materials. The compound’s rigid structure can serve as a scaffold for designing chiral auxiliaries or ligands, addressing the demand for enantioselective transformations.

Another area of interest is the compound’s potential in polymer chemistry. Sulfonyl chlorides are known for their ability to initiate controlled polymerization reactions, such as RAFT (Reversible Addition-Fragmentation Chain Transfer) or ATRP (Atom Transfer Radical Polymerization). With the rise of smart materials and responsive polymers, {1,7-dioxaspiro[4.4]nonan-2-yl}methanesulfonyl chloride could play a role in developing next-generation functional polymers with tailored properties.

From an analytical perspective, the characterization of {1,7-dioxaspiro[4.4]nonan-2-yl}methanesulfonyl chloride involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are crucial for reproducibility in research. Searches related to "How to characterize spirocyclic sulfonyl chlorides?" or "What solvents are compatible with CAS No. 2241131-30-4?" highlight the practical challenges faced by chemists working with this compound.

In summary, {1,7-dioxaspiro[4.4]nonan-2-yl}methanesulfonyl chloride (CAS No. 2241131-30-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique spirocyclic architecture, combined with the reactivity of the sulfonyl chloride group, positions it as a valuable asset in drug discovery, material science, and sustainable chemistry. As research continues to uncover new applications, this compound is likely to remain a focal point for innovation and development.